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Abstract

Methyldymron is a phenylurea herbicide previously utilized for the pre-emergence control of
cyperaceous and some annual grass weeds, primarily in turf.[1] Although now considered
obsolete, a comprehensive understanding of its chemical and biological properties remains
pertinent for environmental monitoring, toxicological assessment, and the broader study of
herbicide science. This guide provides a detailed overview of Methyldymron's chemical
structure, physicochemical properties, and its known biological interactions, including its mode
of action, metabolic fate, and toxicological profile. The information is presented to serve as a
valuable resource for researchers, scientists, and professionals in drug and herbicide
development.

Chemical Identity and Structure

Methyldymron, systematically named 1-methyl-1-phenyl-3-(2-phenylpropan-2-yl)urea, is a
synthetic organic compound belonging to the phenylurea class of herbicides.[1][2]

Chemical Structure:

The molecular structure of Methyldymron consists of a central urea functional group with three
substituents: a methyl group and a phenyl group attached to one nitrogen atom, and a 2-
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phenylpropan-2-yl group (also known as a cumyl group) attached to the other nitrogen atom.

HN/KD

Figure 1. 2D Chemical Structure of Methyldymron.

Table 1: Chemical Identifiers of Methyldymron

Identifier Value Reference

1-methyl-1-phenyl-3-(2-
IUPAC Name [2]
phenylpropan-2-yl)urea

CAS Number 42609-73-4 [1]
Molecular Formula C17H20N20
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Physicochemical Properties

The physical and chemical properties of Methyldymron are crucial for understanding its
environmental fate and behavior. A summary of its key properties is presented in Table 2.

Table 2: Physicochemical Properties of Methyldymron
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Property Value Reference
Molecular Weight 268.35 g/mol

Appearance Off-white powder

Odor Odorless

Melting Point 72-78°C

Boiling Point 452.6 £ 28.0 °C (Predicted)
Water Solubility 120 mg/L at 20 °C

logP (XlogP3) 3.2

Density 1.097 + 0.06 g/cm? (Predicted)
pKa 13.91 + 0.46 (Predicted)
Vapor Pressure Not available

Henry's Law Constant Not available

Biological Activity and Mechanism of Action
Herbicidal Activity

Methyldymron is a selective, pre-emergence herbicide. It is absorbed by the roots of emerging
weeds and translocated throughout the plant. Its primary mode of action is the inhibition of cell
division, which ultimately leads to the cessation of growth and death of susceptible weed
species.

Molecular Mechanism of Action

While the broad mechanism of action is the inhibition of cell division, the specific molecular
target of Methyldymron has not been definitively elucidated in publicly available literature.
Phenylurea herbicides, as a class, are known to interfere with photosynthesis by inhibiting
photosystem II (PSIl). However, the primary described mode of action for Methyldymron is the
disruption of cell division, suggesting a different or additional target compared to other
phenylureas like diuron. Further research is required to identify the precise enzyme or signaling
pathway that Methyldymron targets to exert its inhibitory effect on cell division.
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A proposed logical workflow for identifying the molecular target of a herbicide like
Methyldymron is outlined in the diagram below.

Click to download full resolution via product page

A logical workflow for identifying the molecular target of Methyldymron.

Metabolism and Environmental Fate

Understanding the metabolic pathways and environmental persistence of Methyldymron is
crucial for assessing its ecological impact.

Metabolism in Plants

Detailed studies on the specific metabolic pathways of Methyldymron in plants are not
extensively documented. However, based on the metabolism of other phenylurea herbicides, it
is likely that Methyldymron undergoes a series of biotransformations within the plant. These
can include N-demethylation, hydroxylation of the phenyl rings, and subsequent conjugation
with endogenous molecules such as glucose or amino acids to form more water-soluble and

less toxic metabolites.

The following diagram illustrates a generalized metabolic pathway for phenylurea herbicides in
plants, which can be hypothesized for Methyldymron.
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A generalized metabolic pathway of phenylurea herbicides in plants.

Environmental Fate

The primary route of dissipation for Methyldymron in the soil is through the formation of non-
extractable residues. This suggests that the molecule and its metabolites become strongly
bound to soil organic matter. The persistence and mobility of Methyldymron in different soll
types would be influenced by factors such as soil composition, pH, microbial activity, and

temperature.
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Toxicology

The available toxicological data for Methyldymron is limited, and it is noted that significant
data for a comprehensive hazard assessment is missing.

o Acute Toxicity: It is reported to have moderate acute toxicity to fish and Daphnia.

e Human Health: A low alert for human health has been indicated, though with a warning of
missing data.

Further toxicological studies would be necessary to fully characterize the potential risks of
Methyldymron to human health and the environment.

Experimental Protocols

Detailed experimental protocols for the studies cited are not readily available in the public
domain. However, standard methodologies for herbicide research would have been employed.
Below are generalized protocols that would be relevant for studying a compound like
Methyldymron.

Determination of Physicochemical Properties

¢ Melting Point: Determined using a capillary melting point apparatus.

o Water Solubility: Measured using the shake-flask method (OECD Guideline 105) where an
excess of the chemical is equilibrated with water at a constant temperature, followed by
determination of the concentration in the agueous phase.

o Octanol-Water Partition Coefficient (logP): Determined using the shake-flask method (OECD
Guideline 107) or by high-performance liquid chromatography (HPLC) (OECD Guideline
117).

Herbicide Efficacy Studies (Greenhouse)

o Plant Material: Seeds of target weed species (e.g., Cyperus spp.) and a non-target crop are
sown in pots containing a standard soil mix.
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o Herbicide Application: Methyldymron is dissolved in an appropriate solvent and applied to
the soil surface pre-emergence of the seedlings at various concentrations.

» Growth Conditions: Pots are maintained in a greenhouse with controlled temperature,
humidity, and light conditions.

o Assessment: At specified time intervals (e.g., 14 and 28 days after treatment), herbicidal
efficacy is assessed by visual scoring of phytotoxicity and by measuring plant biomass (fresh
and dry weight).

Cell Division Inhibition Assay (Root Meristem)

e Seed Germination: Seeds of a model plant (e.g., Allium cepa or Arabidopsis thaliana) are
germinated in the presence of different concentrations of Methyldymron.

o Microscopy: Root tips are excised, fixed, and stained with a DNA-specific dye (e.g., DAPI).

e Analysis: The mitotic index (percentage of cells in mitosis) and the frequency of different
mitotic phases are determined by microscopic observation. The morphology of the cells and
mitotic spindles can also be examined.

Conclusion

Methyldymron is a phenylurea herbicide that functions by inhibiting cell division in susceptible
weeds. While its use has been discontinued, the study of its chemical properties, biological
activity, and environmental fate provides valuable insights into the design and development of
new herbicides and the assessment of legacy environmental contaminants. The precise
molecular target of Methyldymron's action on cell division remains an area for further
investigation. The data and generalized protocols presented in this guide offer a foundational
resource for researchers in the fields of agrochemistry, environmental science, and toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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